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Compound of Interest

Compound Name: 17-Carboxy Budesonide

Cat. No.: B130375 Get Quote

Essential guidance for the safe and compliant disposal of 17-Carboxy Budesonide, ensuring

the protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery extends to the responsible management of chemical byproducts. The proper disposal

of pharmaceutical compounds and their metabolites is a critical component of laboratory safety

and environmental stewardship. This guide provides essential, step-by-step procedures for the

safe disposal of 17-Carboxy Budesonide, a metabolite of the corticosteroid Budesonide.

While specific disposal guidelines for 17-Carboxy Budesonide are not readily available, a

conservative approach based on the known properties of the parent compound, Budesonide,

and general pharmaceutical waste regulations is paramount. Budesonide is known to be

harmful if swallowed, may cause allergic skin reactions, is suspected of damaging fertility, can

cause organ damage through prolonged exposure, and is harmful to aquatic life with long-

lasting effects. Therefore, its metabolite, 17-Carboxy Budesonide, should be handled as a

potentially hazardous substance.

Immediate Safety and Logistical Planning
Before handling 17-Carboxy Budesonide, it is crucial to have a comprehensive disposal plan

in place. This plan should be aligned with your institution's environmental health and safety

(EHS) protocols and comply with local, state, and federal regulations.

Key Safety Precautions:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Contamination: Prevent the substance from entering drains or waterways.

Emergency Procedures: Ensure that an emergency plan is in place for accidental spills or

exposure.

Waste Categorization and Disposal Options
Pharmaceutical waste is generally categorized as either hazardous or non-hazardous.[1][2][3]

Given the toxicological profile of the parent compound, Budesonide, it is prudent to manage 17-
Carboxy Budesonide as a hazardous chemical waste unless determined otherwise by a

formal hazardous waste determination.
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Disposal Option Description
Suitability for 17-
Carboxy
Budesonide

Regulatory
Framework

Licensed Hazardous

Waste Vendor

A specialized

company that collects,

treats, and disposes

of hazardous chemical

waste, typically

through incineration.

Highly

Recommended. This

is the safest and most

compliant method for

disposing of chemical

waste with potential

hazards.

Resource

Conservation and

Recovery Act (RCRA),

Environmental

Protection Agency

(EPA), and state/local

regulations.[1]

Sewer Disposal

Disposing of the

substance down the

drain.

Not Recommended.

The potential for

aquatic toxicity and

the general prohibition

against sewering

chemical waste make

this an unsafe and

non-compliant option.

Clean Water Act, EPA

regulations.

Regular Trash

Disposing of the

substance in the

regular solid waste

stream.

Not Recommended.

The compound's

potential hazards

preclude this as a safe

or compliant disposal

method.

RCRA, state/local

regulations.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of 17-Carboxy
Budesonide.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "17-Carboxy Budesonide and related
contaminated materials."
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Do not mix this waste with other chemical waste streams unless approved by your
institution's EHS department.

2. Packaging the Waste:

Place solid 17-Carboxy Budesonide and any materials used for its handling (e.g.,
contaminated gloves, weigh boats, pipette tips) into a chemically resistant, sealable
container.
For solutions containing 17-Carboxy Budesonide, use a compatible, leak-proof liquid waste
container.
Ensure the container is properly sealed to prevent leaks or spills.

3. Labeling the Waste Container:

Affix a hazardous waste label to the container.
The label must include:
The words "Hazardous Waste."
The full chemical name: "17-Carboxy Budesonide."
The accumulation start date.
The hazard characteristics (e.g., "Toxic").
Your name, department, and contact information.

4. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area.
This area should be secure, well-ventilated, and away from general laboratory traffic.

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup of the hazardous waste.
Follow all institutional procedures for waste manifest and handover.

Experimental Workflow for Disposal
The logical flow for making decisions regarding the disposal of 17-Carboxy Budesonide is

illustrated in the diagram below. This workflow emphasizes a safety-first approach, starting with

an assessment of the compound's hazards and leading to the selection of the most appropriate

disposal method.
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Start: Have 17-Carboxy
Budesonide for Disposal

Consult Safety Data Sheet (SDS)
and Institutional EHS Guidelines

Are specific disposal
instructions available?

Follow Specific
Institutional Protocol

Yes

Assume Hazardous Waste
Based on Parent Compound Data

No

Segregate and Package in
Labeled Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup by
Licensed Hazardous Waste Vendor

End: Compliant Disposal

Disposal Decision Workflow for 17-Carboxy Budesonide

Click to download full resolution via product page

Disposal Decision Workflow for 17-Carboxy Budesonide
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of 17-Carboxy Budesonide, thereby upholding the highest standards of

laboratory practice and contributing to a safer research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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